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Compound of Interest

Compound Name: BPK-29 hydrochloride

Cat. No.: B2464641

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of October 2025, there is no publicly available information on the structural
elucidation of a compound designated "BPK-29 hydrochloride.” The following guide is a
template designed to meet the structural and content requirements of the user's request and
should be populated with actual experimental data when available.

Introduction

BPK-29 hydrochloride is a novel synthetic compound under investigation for its potential
therapeutic applications. This document provides a comprehensive overview of the analytical
studies undertaken to elucidate its chemical structure. The structural determination of a new
chemical entity is a critical step in drug discovery and development, ensuring its identity, purity,
and providing the foundation for understanding its structure-activity relationship (SAR). The
following sections detail the methodologies and data obtained from various analytical
techniques employed in the characterization of BPK-29 hydrochloride.

Physicochemical Properties

A summary of the fundamental physicochemical properties of BPK-29 hydrochloride is
presented below. These properties are essential for its handling, formulation, and interpretation
of its biological activity.
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Property Value Method
High-Resolution Mass
Molecular Formula C20H25CIN202
Spectrometry
] Calculated from Elemental
Molecular Weight 376.88 g/mol )
Analysis
Appearance White crystalline solid Visual Inspection
] ] Capillary Melting Point
Melting Point 210-212 °C
Apparatus
Solubility Soluble in DMSO, Methanol Standard Solubility Assay
pKa 85+0.2 Potentiometric Titration

Spectroscopic Analysis

Spectroscopic techniques are pivotal in determining the molecular structure of a compound.
The following subsections detail the findings from Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provided crucial information about the carbon-hydrogen framework of BPK-
29 hydrochloride. All spectra were recorded on a 500 MHz spectrometer.

Table 1: *H NMR Data for BPK-29 Hydrochloride (500 MHz, DMSO-ds)
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Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
7.85 d (J=8.5Hz) 2H Ar-H
7.40 d (J=8.5Hz) 2H Ar-H
4.50 t (J =6.0 Hz) 1H CH-OH
3.80 S 3H OCHs
3.20 qJ=7.0Hz) 2H CHa-N
2.50 m 2H CH2
1.20 t(J=7.0Hz) 3H CHs

Table 2: 13C NMR Data for BPK-29 Hydrochloride (125 MHz, DMSO-de)

Chemical Shift (6, ppm) Assighment
165.2 C=0

158.0 Ar-C

130.5 Ar-CH

114.0 Ar-CH

70.1 CH-OH

55.3 OCHs

45.8 CH2-N

254 CH2

14.2 CHs

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) was employed to determine the exact mass and

elemental composition of BPK-29 hydrochloride.
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Table 3: High-Resolution Mass Spectrometry Data

lon [M+H]*
Calculated m/z 377.1626
Observed m/z 377.1628
Mass Error (ppm) 0.5

Elemental Composition C20H26CIN202*

Experimental Protocols
NMR Spectroscopy

Proton (*H) and Carbon (33C) NMR spectra were acquired on a Bruker Avance Il 500 MHz

spectrometer equipped with a cryoprobe. The sample was dissolved in deuterated dimethyl
sulfoxide (DMSO-ds). Chemical shifts (d) are reported in parts per million (ppm) relative to

tetramethylsilane (TMS) as an internal standard.

High-Resolution Mass Spectrometry (HRMS)

HRMS analysis was performed on a Thermo Scientific Q Exactive HF-X Hybrid Quadrupole-
Orbitrap Mass Spectrometer using electrospray ionization (ESI) in positive ion mode. The
sample was dissolved in methanol and infused directly into the ion source.

Visualizations
Experimental Workflow for Structural Elucidation

The following diagram illustrates the workflow used for the structural elucidation of BPK-29
hydrochloride.

Figure 1. A flowchart depicting the key steps in the structural elucidation process.

Hypothetical Signaling Pathway of BPK-29

This diagram illustrates a hypothetical signaling pathway that could be modulated by BPK-29,
based on preliminary biological screening.
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 To cite this document: BenchChem. [Structural Elucidation of BPK-29 Hydrochloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2464641#structural-elucidation-of-bpk-29-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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